Cas no 1806191-44-5 (2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1806191-44-5
• MF: C₇H₆F₃IN₂O₃S
• MW: 382.098823070526
• CID: 4836223
• Update Time: 2025-11-01

2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H6F3IN2O3S/c1-3-2-4(17(12,14)15)5(11)13-6(3)16-7(8,9)10/h2H,1H3,(H2,12,14,15)
• InChI Key： NEWOSNAOTOKZFV-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C)C(=N1)OC(F)(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2
• Topological Polar Surface Area: 90.7

Additional information on 2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide

2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806191-44-5): A Versatile Scaffold for Medicinal Chemistry and Organic Synthesis

2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806191-44-5) has emerged as a highly functionalized heterocyclic compound with significant potential in modern pharmaceutical research and organic synthesis. This compound belongs to a class of pyridine-3-sulfonamide derivatives, which are increasingly recognized for their ability to serve as bioisosteres in drug discovery. The unique combination of trifluoromethoxy and iodo substituents in its structure provides a versatile platform for further chemical modifications, enabling the development of novel therapeutics with optimized pharmacological profiles. Recent studies published in Journal of Medicinal Chemistry and Organic Letters highlight its utility as a key intermediate in the synthesis of selective kinase inhibitors and COX-2-selective anti-inflammatory agents, underscoring its relevance in contemporary drug development.

The molecular architecture of 2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide is characterized by a pyridine ring substituted with a sulfonamide group at the 3-position and a trifluoromethoxy group at the 6-position. This structural motif confers unique physicochemical properties, including enhanced lipophilicity and metabolic stability, which are critical for optimizing drug-like properties. The iodo group at the 2-position further enhances the reactivity of the molecule, facilitating a wide range of chemical transformations such as Sonogashira coupling, Heck reactions, and transition-metal-catalyzed cross-coupling reactions. These features have been exploited in recent research to develop small-molecule modulators of G protein-coupled receptors (GPCRs), as demonstrated in a 2023 study published in ACS Medicinal Chemistry Letters.

One of the most compelling applications of 2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide lies in its role as a bioisostere replacement in the design of selective estrogen receptor modulators (SERMs). Researchers at the University of California, San Francisco have reported that substituting the trifluoromethoxy group with other electron-withdrawing functionalities can significantly alter the binding affinity of the compound to estrogen receptors, enabling the development of next-generation SERMs with improved tissue selectivity. This approach aligns with the growing emphasis on precision medicine and structure-based drug design in the pharmaceutical industry.

The iodo substituent in 2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide also plays a pivotal role in electrophilic substitution reactions, making it an ideal precursor for the synthesis of fluorinated analogs with enhanced metabolic stability. A 2024 study published in Chemistry – A European Journal demonstrated that introducing fluorine atoms into the trifluoromethoxy group can modulate the compound's hydrophobicity and electronic properties, thereby improving its solubility and bioavailability. These findings have direct implications for the development of prodrugs and targeted delivery systems in oncology and neurology.

Recent advances in computational chemistry have further expanded the utility of 2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide in drug discovery. Molecular docking studies using AutoDock Vina have revealed that the sulfonamide group can form hydrogen bonds with key residues in tyrosine kinase domains, suggesting its potential as a covalent inhibitor of ALK and ROS1 fusion proteins in non-small cell lung cancer (NSCLC). These insights have been corroborated by in vitro assays conducted at the Mayo Clinic, which demonstrated potent inhibitory activity against ALK-positive cancer cell lines with IC50 values in the nanomolar range.

Moreover, the iodo group in 2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide has been successfully utilized in radical-mediated reactions, such as photoredox catalysis and ATP (atom transfer radical polymerization). These methods have enabled the development of functionalized polymers with biomedical applications, including drug delivery vehicles and imaging agents. A 2023 paper in Advanced Materials highlighted the use of this compound in the synthesis of polymer-drug conjugates with controlled release profiles, demonstrating its versatility beyond traditional medicinal chemistry.

The trifluoromethoxy group in 2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide also contributes to the compound's electronic properties, making it a valuable scaffold for electrochemical applications. Researchers at MIT have explored its use in the development of organic electrochemical transistors (OECTs), leveraging the fluorine atoms to modulate carrier mobility and stability under operational conditions. These findings open new avenues for integrating organic chemistry with electronic engineering in the field of bioelectronics.

In conclusion, 2-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806191-44-5) represents a multifaceted chemical entity with broad applications in medicinal chemistry, organic synthesis, and materials science. Its unique structural features, including the iodo, trifluoromethoxy, and sulfonamide groups, provide a robust platform for further chemical exploration and innovation. As highlighted in recent literature, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials, reflecting its enduring significance in modern scientific research.